Cas no 1803765-55-0 (3-Fluoro-5-iodo-4-methoxypyridine)

• Product Name: 3-Fluoro-5-iodo-4-methoxypyridine
• CAS No: 1803765-55-0
• MF: C₆H₅FINO
• MW: 253.012877225876
• CID: 4905611
• Update Time: 2025-06-15

3-Fluoro-5-iodo-4-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-5-iodo-4-methoxypyridine

• Inchi： 1S/C6H5FINO/c1-10-6-4(7)2-9-3-5(6)8/h2-3H,1H3
• InChI Key： KBQRMWHZLPILDU-UHFFFAOYSA-N
• SMILES： IC1C=NC=C(C=1OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 114
• XLogP3: 1.6
• Topological Polar Surface Area: 22.1

Additional information on 3-Fluoro-5-iodo-4-methoxypyridine

Comprehensive Overview of 3-Fluoro-5-iodo-4-methoxypyridine (CAS No. 1803765-55-0): Properties, Applications, and Industry Insights

3-Fluoro-5-iodo-4-methoxypyridine (CAS No. 1803765-55-0) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This fluorinated and iodinated pyridine derivative combines the reactivity of halogen atoms with the versatility of a methoxy-substituted aromatic ring, making it a valuable intermediate in synthetic chemistry. The compound's molecular formula, C₆H₅FINO, reflects its balanced lipophilicity and electronic properties, which are critical for drug design and material science applications.

In recent years, the demand for halogenated pyridine derivatives like 3-Fluoro-5-iodo-4-methoxypyridine has surged, driven by their role in cross-coupling reactions (e.g., Suzuki-Miyaura and Buchwald-Hartwig couplings) and as building blocks for kinase inhibitors in oncology research. The iodo substituent at the 5-position enables facile functionalization, while the fluoro and methoxy groups modulate the compound's steric and electronic profile, enhancing its utility in medicinal chemistry. Researchers frequently search for "synthesis of 3-Fluoro-5-iodo-4-methoxypyridine" or "CAS 1803765-55-0 suppliers," highlighting its commercial and academic relevance.

The compound's stability under ambient conditions and compatibility with microwave-assisted synthesis techniques align with the industry's shift toward green chemistry and process optimization. Analytical data (e.g., ¹H NMR, ¹³C NMR, and HRMS) for CAS 1803765-55-0 are often requested by QC laboratories, underscoring the need for rigorous characterization in regulatory submissions. Additionally, its potential as a precursor for PET radiotracers (due to the fluoro moiety) has sparked interest in diagnostic imaging, a trending topic in precision medicine.

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Innovative applications of 3-Fluoro-5-iodo-4-methoxypyridine extend to organic electronics, where its electron-withdrawing groups contribute to tuning charge transport in semiconducting materials. Patent analyses reveal its inclusion in novel photocatalysts and ligand designs for transition-metal complexes, addressing sustainability goals in catalysis. As synthetic methodologies evolve (e.g., C-H activation), this compound's versatility ensures its prominence in peer-reviewed literature and industrial R&D pipelines.